Cas no 1214387-90-2 (2-Fluoro-5-phenyl-4-pyridinecarboxylic acid)

• Product Name: 2-Fluoro-5-phenyl-4-pyridinecarboxylic acid
• CAS No: 1214387-90-2
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4925682
• Update Time: 2023-08-22

2-Fluoro-5-phenyl-4-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-phenyl-4-pyridinecarboxylic acid
• 2-Fluoro-5-phenyl-4-pyridinecarboxylic acid

• Inchi： 1S/C12H8FNO2/c13-11-6-9(12(15)16)10(7-14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： HAPBMNAITKZJDD-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines